Cas no 1710834-28-8 (5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine)

• Product Name: 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine
• CAS No: 1710834-28-8
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 5171808
• Update Time: 2025-06-09

5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine
• 2-Pyrimidinamine, 5-(ethylsulfonyl)-4-phenyl-

• Inchi： 1S/C12H13N3O2S/c1-2-18(16,17)10-8-14-12(13)15-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,13,14,15)
• InChI Key： MLDPWDVSDRHLLL-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(S(CC)(=O)=O)C(C2=CC=CC=C2)=N1

Additional information on 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine

Introduction to 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine (CAS No. 1710834-28-8)

5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1710834-28-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s pyrimidine core, functionalized with an ethanesulfonyl group at the 5-position and a phenyl ring at the 4-position, combined with an amine substituent at the 2-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine contribute to its unique chemical properties, which include moderate solubility in polar organic solvents and a propensity for hydrogen bonding interactions. These characteristics are particularly relevant in drug design, where solubility and binding affinity are critical factors. The presence of both electrophilic (sulfonyl) and nucleophilic (amine) sites allows for diverse synthetic pathways, enabling chemists to append additional functional groups or link the compound to other biomolecules for targeted drug delivery systems.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyrimidine-based compounds exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer pathways. Specifically, derivatives with sulfonyl and phenyl substituents have shown promise in preclinical trials as modulators of kinases and transcription factors. The 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine scaffold aligns well with this trend, offering a potential lead compound for further optimization.

One of the most compelling aspects of 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine is its potential role in addressing unmet medical needs. Current research indicates that this compound may interfere with key signaling pathways implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The phenyl ring at the 4-position can be leveraged to interact with aromatic hydrophobic pockets in protein targets, while the ethanesulfonyl group provides a hydrogen bond donor capability, enhancing binding affinity. Such interactions are crucial for developing small-molecule inhibitors that can modulate disease progression.

The synthesis of 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine involves multi-step organic transformations, typically starting from commercially available pyrimidine precursors. A common synthetic route includes sulfonylation followed by phenylation, with careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these processes, reducing the environmental impact while improving scalability. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the phenyl moiety efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine to its target proteins. These studies predict favorable interactions between the sulfonyl group and negatively charged residues, as well as between the phenyl ring and hydrophobic pockets. Such insights guide medicinal chemists in designing analogs with enhanced potency and selectivity. Additionally, quantum mechanical calculations have been used to optimize the compound’s electronic properties, which could influence its pharmacokinetic behavior.

The pharmaceutical industry has shown considerable interest in exploring novel derivatives of 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine for clinical applications. Researchers are investigating its efficacy as an antagonist against overactive enzymes implicated in autoimmune diseases. Preliminary cell-based assays suggest that this compound can modulate inflammatory cytokine production by interacting with specific intracellular signaling cascades. Such findings underscore its therapeutic potential and justify further preclinical development.

Moreover, the versatility of 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine extends beyond traditional drug discovery applications. Its structural motifs make it suitable for use as an intermediate in the synthesis of more complex molecules, including peptidomimetics and nucleoside analogs. By incorporating this scaffold into larger frameworks, chemists can exploit its inherent bioactivity while introducing additional functionalities tailored to specific therapeutic needs.

The safety profile of 5-Ethanesulfonyl-4-phenyl-pyrimidin-2-ylamine is another critical consideration during development. While preliminary toxicity studies suggest moderate acute effects at high concentrations, further evaluation is necessary to assess long-term exposure risks. Pharmacokinetic studies indicate reasonable oral bioavailability and moderate metabolic stability, which are favorable attributes for a potential drug candidate. However, interactions with cytochrome P450 enzymes must be carefully monitored to avoid adverse drug-drug interactions.

In conclusion,5-Ethanesulfonyl-4-phenoxy-pyrimidin - 2 - ylamine (CAS No: 1710834 - 28 - 8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and biological potential. Its ability to modulate key disease-related pathways makes it an attractive scaffold for developing novel therapeutics across multiple therapeutic areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will undoubtedly play a significant role in future drug discovery efforts.